Cas no 1428233-70-8 ((4-methoxythiophen-3-yl)methanamine)

• Product Name: (4-methoxythiophen-3-yl)methanamine
• CAS No: 1428233-70-8
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 4604025
• Update Time: 2025-06-08

(4-methoxythiophen-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [(4-methoxy-3-thienyl)methyl]amine
• (4-methoxythiophen-3-yl)methanamine

• Inchi： 1S/C6H9NOS/c1-8-6-4-9-3-5(6)2-7/h3-4H,2,7H2,1H3
• InChI Key： KBHAXFGOHJFPCS-UHFFFAOYSA-N
• SMILES： C1SC=C(OC)C=1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (4-methoxythiophen-3-yl)methanamine

Introduction to (4-methoxythiophen-3-yl)methanamine (CAS No. 1428233-70-8)

(4-methoxythiophen-3-yl)methanamine, also known by its CAS number 1428233-70-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a thiophene ring substituted with a methoxy group and a primary amine, making it an intriguing candidate for the development of novel pharmaceuticals and advanced materials.

The chemical structure of (4-methoxythiophen-3-yl)methanamine is characterized by the presence of a thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom. The methoxy group (-OCH₃) attached to the thiophene ring imparts additional stability and reactivity, while the primary amine (-NH₂) provides a functional group that can participate in various chemical reactions. This combination of functional groups makes (4-methoxythiophen-3-yl)methanamine a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, (4-methoxythiophen-3-yl)methanamine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its role in the development of novel inhibitors for various enzymes and receptors. For instance, researchers have investigated its use as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and have been implicated in several diseases, including cancer and neurodegenerative disorders. The ability of (4-methoxythiophen-3-yl)methanamine to modulate HDAC activity makes it a promising candidate for further investigation in this area.

Beyond its potential as a pharmaceutical agent, (4-methoxythiophen-3-yl)methanamine has also shown promise in materials science. The thiophene ring is known for its excellent electronic properties, making it a key component in the development of conductive polymers and organic semiconductors. The presence of the methoxy group and primary amine can further enhance these properties by influencing the electronic structure and reactivity of the material. As such, (4-methoxythiophen-3-yl)methanamine has been used as a building block in the synthesis of advanced materials with applications in electronics, sensors, and energy storage devices.

The synthesis of (4-methoxythiophen-3-yl)methanamine typically involves several steps, starting with the preparation of the thiophene ring followed by functionalization with the methoxy group and introduction of the primary amine. Various synthetic routes have been reported, each with its own advantages and limitations. One common approach involves the reaction of 4-methoxythiophene with an appropriate amine precursor under controlled conditions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

In terms of safety and handling, it is important to note that while (4-methoxythiophen-3-yl)methanamine is not classified as a hazardous or controlled substance, proper precautions should be taken during its handling to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood to minimize exposure to vapors.

The future prospects for (4-methoxythiophen-3-yl)methanamine are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various fields. In medicinal chemistry, efforts are focused on optimizing its structure to enhance its pharmacological properties and reduce any potential side effects. In materials science, researchers are exploring ways to integrate (4-methoxythiophen-3-yl)methanamine into more complex systems to develop advanced materials with superior performance characteristics.

In conclusion, (4-methoxythiophen-3-yl)methanamine (CAS No. 1428233-70-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to emerge, it is likely that we will see even more innovative applications for this versatile compound in the coming years.